Cas no 1361796-62-4 (2-(Aminomethyl)-5-(difluoromethyl)-4-methoxypyridine-3-acetic acid)

2-(Aminomethyl)-5-(difluoromethyl)-4-methoxypyridine-3-acetic acid is a specialized pyridine derivative with a unique structural framework, combining an aminomethyl group, a difluoromethyl substituent, and a methoxy moiety. This compound exhibits potential utility as an intermediate in pharmaceutical and agrochemical synthesis, owing to its reactive functional groups that facilitate further derivatization. The presence of the difluoromethyl group enhances metabolic stability and bioavailability, while the acetic acid moiety offers versatility for conjugation or salt formation. Its well-defined structure and high purity make it suitable for research applications in drug discovery and development, particularly in the design of biologically active molecules targeting enzyme inhibition or receptor modulation.

2-(Aminomethyl)-5-(difluoromethyl)-4-methoxypyridine-3-acetic acid structure

1361796-62-4 structure

Product Name:2-(Aminomethyl)-5-(difluoromethyl)-4-methoxypyridine-3-acetic acid

CAS No:1361796-62-4

MF:C₁₀H₁₂F₂N₂O₃

MW:246.210689544678

CID:4798374

Update Time:2025-08-02

2-(Aminomethyl)-5-(difluoromethyl)-4-methoxypyridine-3-acetic acid Chemical and Physical Properties

Names and Identifiers

- 2-(Aminomethyl)-5-(difluoromethyl)-4-methoxypyridine-3-acetic acid
- Inchi： 1S/C10H12F2N2O3/c1-17-9-5(2-8(15)16)7(3-13)14-4-6(9)10(11)12/h4,10H,2-3,13H2,1H3,(H,15,16)
- InChI Key： APLGIWMIAHWGKK-UHFFFAOYSA-N
- SMILES： FC(C1=CN=C(CN)C(CC(=O)O)=C1OC)F

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 17
Rotatable Bond Count: 5
Complexity: 266
XLogP3: -2.5
Topological Polar Surface Area: 85.4

2-(Aminomethyl)-5-(difluoromethyl)-4-methoxypyridine-3-acetic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A022001519-500mg	2-(Aminomethyl)-5-(difluoromethyl)-4-methoxypyridine-3-acetic acid	1361796-62-4	97%	500mg	$980.00	2022-03-01
Alichem	A022001519-1g	2-(Aminomethyl)-5-(difluoromethyl)-4-methoxypyridine-3-acetic acid	1361796-62-4	97%	1g	$1,612.80	2022-03-01

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Additional information on 2-(Aminomethyl)-5-(difluoromethyl)-4-methoxypyridine-3-acetic acid

Exploring the Versatile Applications of 2-(Aminomethyl)-5-(difluoromethyl)-4-methoxypyridine-3-acetic acid (CAS No. 1361796-62-4)

The chemical compound 2-(Aminomethyl)-5-(difluoromethyl)-4-methoxypyridine-3-acetic acid (CAS No. 1361796-62-4) has garnered significant attention in the pharmaceutical and agrochemical industries due to its unique structural properties and potential applications. This compound, characterized by its pyridine backbone and functional groups such as aminomethyl and difluoromethyl, offers a wide range of possibilities for researchers and industry professionals.

One of the most intriguing aspects of 2-(Aminomethyl)-5-(difluoromethyl)-4-methoxypyridine-3-acetic acid is its role in drug discovery. The presence of the difluoromethyl group enhances the compound's metabolic stability, making it a valuable candidate for the development of novel therapeutics. Researchers are particularly interested in its potential applications in targeting enzymes and receptors involved in inflammatory and metabolic disorders. The aminomethyl moiety further adds to its versatility, allowing for easy derivatization and optimization in medicinal chemistry.

In addition to its pharmaceutical applications, 2-(Aminomethyl)-5-(difluoromethyl)-4-methoxypyridine-3-acetic acid has shown promise in agrochemical research. The pyridine core is a common scaffold in many herbicides and fungicides, and the introduction of difluoromethyl and methoxy groups can enhance the compound's bioactivity and selectivity. This makes it a potential candidate for the development of next-generation crop protection agents, addressing the growing demand for sustainable and environmentally friendly solutions in agriculture.

The synthesis of 2-(Aminomethyl)-5-(difluoromethyl)-4-methoxypyridine-3-acetic acid involves a series of carefully controlled reactions, including the introduction of the difluoromethyl group and the aminomethyl functionality. These steps require precise conditions to ensure high yield and purity, which are critical for its subsequent applications. Advanced analytical techniques such as NMR and HPLC are employed to characterize the compound and confirm its structural integrity.

Market trends indicate a rising interest in pyridine-based compounds, driven by their diverse applications in pharmaceuticals and agrochemicals. The unique properties of 2-(Aminomethyl)-5-(difluoromethyl)-4-methoxypyridine-3-acetic acid position it as a compound of significant commercial potential. Industry reports suggest that the demand for such specialized chemicals is expected to grow, particularly in regions with robust pharmaceutical and agricultural sectors.

Researchers and industry professionals frequently search for information on the synthesis of 2-(Aminomethyl)-5-(difluoromethyl)-4-methoxypyridine-3-acetic acid, its applications in drug discovery, and its potential in agrochemicals. These topics reflect the compound's relevance in current scientific and industrial discussions. By staying updated on the latest research and market developments, stakeholders can leverage the full potential of this versatile compound.

In conclusion, 2-(Aminomethyl)-5-(difluoromethyl)-4-methoxypyridine-3-acetic acid (CAS No. 1361796-62-4) represents a fascinating area of study with broad applications across multiple industries. Its unique structural features, combined with its potential in pharmaceuticals and agrochemicals, make it a compound worth watching in the coming years. As research continues to uncover new possibilities, the significance of this compound is likely to grow, offering exciting opportunities for innovation and development.